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Compound of Interest

Compound Name: Ass234

Cat. No.: B15619245 Get Quote

For research use only.

Ass234 is a potent, orally active, multi-target small molecule that acts as an inhibitor of

cholinesterases (AChE and BuChE) and monoamine oxidases (MAO-A and MAO-B).[1] Due to

its potent enzymatic activity, Ass234 should be handled with care in a laboratory setting by

trained personnel. This document provides essential safety, handling, and disposal guidance

for researchers, scientists, and drug development professionals.

Hazard Assessment:

While a specific Safety Data Sheet (SDS) for Ass234 is not publicly available, an assessment

of its chemical structure and the known hazards of related compounds, such as

propargylamine-based MAO inhibitors and piperidine derivatives, suggests the following

potential hazards:

Acute Toxicity (Oral): May be harmful if swallowed.

Skin Irritation/Sensitization: May cause skin irritation and potentially an allergic skin reaction

upon repeated contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Tract Irritation: Inhalation of the powder may cause respiratory irritation.
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Given its potent biological activity as an enzyme inhibitor, systemic effects following absorption

are possible.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Ass234.

Body Part PPE Item Specification Purpose

Torso Laboratory Coat Standard, buttoned
Protects skin and

clothing from spills.

Hands
Disposable Nitrile

Gloves
Chemical-resistant

Prevents skin contact

and absorption.

Eyes Safety Goggles With side shields

Protects against

splashes and airborne

particles.

Face Face Shield
Worn over safety

goggles

Recommended when

there is a significant

risk of splashing.

Respiratory
N95 Respirator or

higher

If handling outside a

fume hood

Prevents inhalation of

the powder.

Feet Closed-toe Shoes ---

Protects feet from

spills and dropped

objects.
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Aspect Procedure

Form and Appearance White to beige powder.[2]

Storage Store in a tightly sealed container at 2-8°C.[2]

Solubility Soluble in DMSO (2 mg/mL).[2]

Engineering Controls

All handling of the solid compound and

preparation of solutions should be conducted in

a certified chemical fume hood to minimize

inhalation exposure.

Hygiene
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.
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Situation Procedure

Spill (Solid)

1. Evacuate the immediate area. 2. Wear

appropriate PPE. 3. Gently cover the spill with

an absorbent material to avoid raising dust. 4.

Carefully sweep the material into a designated

hazardous waste container. 5. Clean the spill

area with a suitable solvent (e.g., ethanol) and

then with soap and water.

Spill (Solution)

1. Wear appropriate PPE. 2. Contain the spill

with absorbent pads. 3. Wipe up the spill and

place the used absorbent materials in a

designated hazardous waste container. 4. Clean

the spill area with a suitable solvent and then

with soap and water.

Waste Disposal

1. All solid waste contaminated with Ass234

(e.g., weighing paper, pipette tips, gloves)

should be placed in a sealed, labeled hazardous

waste container. 2. Liquid waste containing

Ass234 should be collected in a separate,

sealed, and labeled hazardous waste container.

Do not mix with other waste streams unless

compatibility is known. 3. Dispose of all

hazardous waste through your institution's

environmental health and safety office.

Experimental Workflow
The following diagram outlines the standard procedure for handling Ass234 in a laboratory

setting, from retrieval to disposal.
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Caption: Standard operating procedure for the safe handling of Ass234 in a laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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